Cas no 58330-15-7 (1-(4-Bromophenyl)-6-(4-chlorophenyl)-1,3,4,6-hexanetetrone)

• Product Name: 1-(4-Bromophenyl)-6-(4-chlorophenyl)-1,3,4,6-hexanetetrone
• CAS No: 58330-15-7
• MF: C₁₈H₁₂BrClO₄
• MW: 407.642483711243
• CID: 948364
• PubChem ID: 550502
• Update Time: 2025-04-19

1-(4-Bromophenyl)-6-(4-chlorophenyl)-1,3,4,6-hexanetetrone Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromophenyl)-6-(4-chlorophenyl)-1,3,4,6-hexanetetrone
• 1-(4-bromophenyl)-6-(4-chlorophenyl)hexane-1,3,4,6-tetrone
• DTXSID00338653
• 58330-15-7
• 1,3,4,6-Hexanetetrone, 1-(4-bromophenyl)-6-(4-chlorophenyl)-
• 1-(4-Bromophenyl)-6-(4-chlorophenyl)-1,3,4,6-hexanetetrone #
• DB-258803
• MVPGENXGTRSJTN-UHFFFAOYSA-N

• Inchi： 1S/C18H12BrClO4/c19-13-5-1-11(2-6-13)15(21)9-17(23)18(24)10-16(22)12-3-7-14(20)8-4-12/h1-8H,9-10H2
• InChI Key： MVPGENXGTRSJTN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(CC(C(CC(C1C=CC(=CC=1)Cl)=O)=O)=O)=O

Computed Properties

• Exact Mass: 405.96075g/mol
• Monoisotopic Mass: 405.96075g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 68.3Ų